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Compound of Interest

Compound Name: (4-Aminobenzyl)phosphonic Acid

Cat. No.: B1267361 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of p-aminobenzylphosphonic acid powder, a compound of interest in various research and

development applications, including its role as an enzyme inhibitor. This document details its

appearance, melting point, and solubility, and outlines the experimental methodologies for

determining these properties.

General Information
p-Aminobenzylphosphonic acid is an organophosphorus compound featuring a

benzylphosphonic acid moiety substituted with an amino group at the para position. Its

structure lends it to applications such as a competitive inhibitor of alkaline phosphatase.

Physical and Chemical Properties
The physical and chemical properties of p-aminobenzylphosphonic acid powder are

summarized in the table below.
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Property Value Source(s)

Appearance
White to light-yellow or light-

orange powder/crystal
[1]

Molecular Formula C₇H₁₀NO₃P

Molecular Weight 187.13 g/mol

Melting Point 325 °C (with decomposition) [2]

Solubility See Table 2.0 -

Experimental Protocols
Synthesis of α-Aminobenzylphosphonic Acid
While a specific detailed protocol for the synthesis of p-aminobenzylphosphonic acid was not

found in the surveyed literature, a historical method for the synthesis of the related isomer, α-

aminobenzylphosphonic acid, was reported by Kosolapoff in 1948. This procedure may serve

as a foundational method for the synthesis of related aminobenzylphosphonic acids.

Reaction: Reduction of the p-nitrophenylhydrazone of diethyl benzoylphosphonate.

Procedure Outline:

The hydrazone (4 g) is dissolved in 500 cc of ethanol.

This solution is added to 10 g of amalgamated aluminum foil immersed in 1 liter of ethanol.

The product is isolated and purified.

Note: This is a summary of a historical procedure and should be adapted with modern safety

and purification techniques.

Determination of Melting Point
The melting point of p-aminobenzylphosphonic acid can be determined using the capillary

method.
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Procedure:

A small amount of the dry p-aminobenzylphosphonic acid powder is introduced into the open

end of a capillary tube.

The tube is tapped gently to pack the powder at the sealed end.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range. For a pure substance, this

range is typically narrow.

Determination of Solubility
A general procedure for determining the qualitative and semi-quantitative solubility of a solid

organic compound is as follows:

Materials:

p-Aminobenzylphosphonic acid powder

A range of solvents (e.g., water, methanol, ethanol, DMSO, DMF)

Test tubes

Vortex mixer or shaker

Analytical balance
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Procedure:

Weigh a specific amount of p-aminobenzylphosphonic acid (e.g., 10 mg) and place it into a

test tube.

Add a measured volume of the solvent (e.g., 1 mL) to the test tube.

Vigorously agitate the mixture using a vortex mixer or shaker for a set period (e.g., 1-2

minutes).

Visually inspect the solution for any undissolved solid.

If the solid dissolves completely, the substance is considered soluble under these conditions.

If not, it is classified as slightly soluble or insoluble.

For quantitative determination, a saturated solution can be prepared, filtered, and the

concentration of the dissolved solid in the filtrate can be determined using a suitable

analytical method (e.g., UV-Vis spectroscopy or HPLC).

Differential Scanning Calorimetry (DSC)
DSC is a thermoanalytical technique used to measure the difference in the amount of heat

required to increase the temperature of a sample and a reference. It can provide information on

melting point, glass transitions, and decomposition temperatures. While a specific DSC

thermogram for p-aminobenzylphosphonic acid was not found in the surveyed literature, a

general experimental protocol is provided.

Apparatus:

Differential Scanning Calorimeter

Sample pans (e.g., aluminum)

Crimper for sealing pans

Procedure:
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A small, accurately weighed sample of p-aminobenzylphosphonic acid powder (typically 1-5

mg) is placed into a sample pan.

The pan is hermetically sealed. An empty, sealed pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The temperature of the cell is programmed to increase at a constant rate over a defined

temperature range.

The heat flow to the sample and reference is monitored, and the difference is recorded as a

function of temperature, generating a DSC thermogram.

Solubility Profile
p-Aminobenzylphosphonic acid is described as being amphoterically soluble, meaning it

dissolves in both acidic and basic aqueous solutions. Its zwitterionic nature, due to the

presence of both an acidic phosphonic acid group and a basic amino group, contributes to its

solubility characteristics.[3]

Table 2.0: Solubility of p-Aminobenzylphosphonic Acid

Solvent Solubility Source(s)

Water Low solubility [3]

Ethanol Slightly soluble [3]

Dimethylformamide (DMF) Slightly soluble

1 M Ammonium Hydroxide

(NH₄OH)
1 mg/mL

Acidic Solutions
More readily soluble than in

water
[3]

Basic Solutions
More readily soluble than in

water
[3]
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Note: Quantitative solubility data in g/100mL for a wide range of solvents is not readily available

in the surveyed literature.

Crystallographic Data
As of the date of this guide, specific crystallographic information in the form of a

Crystallographic Information File (CIF) for p-aminobenzylphosphonic acid was not found in the

Cambridge Crystallographic Data Centre (CCDC) or other surveyed databases.

Biological Activity and Signaling Pathway
p-Aminobenzylphosphonic acid is a known competitive inhibitor of alkaline phosphatase.

Competitive inhibitors reversibly bind to the active site of an enzyme, preventing the substrate

from binding. The phosphonate group of p-aminobenzylphosphonic acid is a structural analog

of the phosphate group of the natural substrate for alkaline phosphatase.

Below is a diagram illustrating the principle of competitive inhibition of alkaline phosphatase.
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Caption: Competitive inhibition of alkaline phosphatase by p-aminobenzylphosphonic acid.

The following diagram illustrates a typical experimental workflow for determining the type of

enzyme inhibition.
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Experimental Setup

Data Acquisition

Data Analysis
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Caption: Workflow for determining the type of enzyme inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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